Cas no 1804726-12-2 (2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid)

2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid is a fluorinated pyridine derivative with notable chemical properties due to its trifluoromethoxy and trifluoromethyl substituents. These electron-withdrawing groups enhance its stability and reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and acetic acid functionalities allows for versatile derivatization, facilitating its use as a building block in medicinal chemistry. Its structural features contribute to improved metabolic stability and bioavailability in drug development. The compound’s high purity and well-defined structure ensure consistent performance in research and industrial applications, particularly in the design of bioactive molecules targeting specific enzymatic pathways.

2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid structure

1804726-12-2 structure

Product Name:2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid

CAS No:1804726-12-2

MF:C₉H₅F₆NO₄

MW:305.130723714828

CID:4834892

Update Time:2025-10-29

2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid
- Inchi： 1S/C9H5F6NO4/c10-8(11,12)4-1-3(2-5(17)18)6(7(19)16-4)20-9(13,14)15/h1H,2H2,(H,16,19)(H,17,18)
- InChI Key： PEYUOAYLJZIUCA-UHFFFAOYSA-N
- SMILES： FC(C1=CC(CC(=O)O)=C(C(N1)=O)OC(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 502
XLogP3: 1.5
Topological Polar Surface Area: 75.6

2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029092265-1g	2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid	1804726-12-2	97%	1g	$1,519.80	2022-04-01

2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid Related Literature

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Additional information on 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic acid

2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic Acid: A Comprehensive Overview

The compound with CAS No 1804726-12-2, known as 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique pyridine ring structure, which is substituted with a hydroxyl group at position 2, a trifluoromethoxy group at position 3, and a trifluoromethyl group at position 6. The presence of these substituents imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic Acid in the development of novel therapeutic agents. Its structure suggests that it could serve as a lead compound for the design of drugs targeting specific biological pathways. For instance, the trifluoromethoxy and trifluoromethyl groups are known to enhance the stability and bioavailability of molecules, which are critical factors in drug design. Additionally, the hydroxyl group at position 2 may facilitate hydrogen bonding interactions, potentially enhancing the molecule's ability to bind to target proteins.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and couplings. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic methods have further streamlined the production of this compound, making it more accessible for large-scale studies.

From a pharmacological perspective, 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic Acid has demonstrated promising activity in preclinical models. Studies have shown that it exhibits potent anti-inflammatory properties, which could be attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, preliminary data suggest that this compound may possess anticancer activity by inducing apoptosis in cancer cells while sparing normal cells. These findings underscore its potential as a candidate for anticancer drug development.

In terms of applications, this compound has been explored in various fields beyond medicine. For example, its unique chemical properties make it a suitable candidate for use in agrochemicals and materials science. In agrochemistry, it has shown potential as an herbicide due to its ability to inhibit specific plant enzymes without causing significant harm to non-target species. In materials science, researchers are investigating its use as a precursor for advanced materials with tailored electronic properties.

The safety profile of 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic Acid has also been evaluated in recent studies. Acute toxicity studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, long-term toxicological studies are still underway to fully assess its safety for human use.

In conclusion, 2-Hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-acetic Acid (CAS No 1804726-12-2) is a versatile compound with significant potential in multiple domains. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological research, positions it as a valuable asset for future innovations in medicine and beyond.